4-cyclopropyl-1-methyl-3-(1-(2-morpholino-2-oxoethyl)piperidin-4-yl)-1H-1,2,4-triazol-5(4H)-one
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Description
4-cyclopropyl-1-methyl-3-(1-(2-morpholino-2-oxoethyl)piperidin-4-yl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C17H27N5O3 and its molecular weight is 349.435. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Thermal Rearrangement
Thermolysis of derivatives, including morpholino and piperidino groups attached to sym-triazines, leads to the formation of oxazolo- or imidazo-sym-triazinones. This process highlights the compound's role in synthesizing new heterocyclic compounds through thermal rearrangement, potentially useful in creating materials with unique chemical properties (Dovlatyan et al., 2010).
Antimicrobial Activities
The synthesis of novel 1,2,4-triazole derivatives, including the triazol compound, has shown promising antimicrobial activities. These compounds, synthesized from various ester ethoxycarbonylhydrazones and primary amines, including morpholine or methyl piperazine, possess good to moderate activities against test microorganisms, suggesting their potential in developing new antimicrobial agents (Bektaş et al., 2007).
Molecular Structure and Properties
The synthesis and molecular structure analysis of di- and tri-hetera[3.3.n]propellanes reveal advanced analogues of morpholine/piperazine. These compounds showcase distinct spatial positions of heteroatoms, suggesting their utility in designing molecules with specific chemical and physical properties, potentially useful in pharmaceuticals and materials science (Sokolenko et al., 2019).
Properties
IUPAC Name |
4-cyclopropyl-2-methyl-5-[1-(2-morpholin-4-yl-2-oxoethyl)piperidin-4-yl]-1,2,4-triazol-3-one |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27N5O3/c1-19-17(24)22(14-2-3-14)16(18-19)13-4-6-20(7-5-13)12-15(23)21-8-10-25-11-9-21/h13-14H,2-12H2,1H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFEWZTPYQRZNCJ-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)N(C(=N1)C2CCN(CC2)CC(=O)N3CCOCC3)C4CC4 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H27N5O3 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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